Cas no 1113-74-2 (3-pentanone, 2,4-dimethyl-, oxime)

• Product Name: 3-pentanone, 2,4-dimethyl-, oxime
• CAS No: 1113-74-2
• MF: C₇NO
• MW: 114.081001281738
• MDL: MFCD00182586
• CID: 894436
• Update Time: 2025-04-19

3-pentanone, 2,4-dimethyl-, oxime Chemical and Physical Properties

Names and Identifiers

• 3-pentanone, 2,4-dimethyl-, oxime
• 2,4-DIMETHYL-3-PENTANONE OXIME
• 2,4-Dimethylpentan-3-one oxime
• N-(2,4-dimethylpentan-3-ylidene)hydroxylamine
• 2,4-dimethyl-pentan-3-one oxime
• 2,4-Dimethyl-pentan-3-on-oxim
• 2,4-dimethylpentane-3-one oxime
• 3-Pentanone,4-dimethyl-,oxime
• diisopropyl ketone oxime

• MDL： MFCD00182586
• Inchi： 1S/C7NO/c1-5(2)7(8-9)6(3)4
• InChI Key： RBDXBBFUNDVADG-UHFFFAOYSA-N
• SMILES： [C][C](/C(/[C]([C])[C])=N/[O])[C] |^1:0,1,3,4,5,7,8|

Computed Properties

• Exact Mass: 129.11500
• Monoisotopic Mass: 129.115
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 95.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.6A^2
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 2.3

Experimental Properties

• Density: 0.9022
• Melting Point: 34°C
• Boiling Point: 239.29°C (rough estimate)
• Flash Point: 98.8°C
• Refractive Index: 1.4419 (estimate)
• PSA: 32.59000
• LogP: 2.12860

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Oximes Ketoximes